Cas no 2228599-27-5 (2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid)

• Product Name: 2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid
• CAS No: 2228599-27-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5962180
• PubChem ID: 165608650
• Update Time: 2025-05-19

2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid
• 2-{3-[(dimethylamino)methyl]-4-methoxyphenyl}propanoic acid
• 2228599-27-5
• EN300-1754361

• Inchi： 1S/C13H19NO3/c1-9(13(15)16)10-5-6-12(17-4)11(7-10)8-14(2)3/h5-7,9H,8H2,1-4H3,(H,15,16)
• InChI Key： LNTWGLFTYUWBIX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1CN(C)C)C(C(=O)O)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid

2-{3-(Dimethylamino)methyl-4-methoxyphenyl}propanoic Acid: A Comprehensive Overview

2-{3-(Dimethylamino)methyl-4-methoxyphenyl}propanoic acid, identified by the CAS number 2228599-27-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanoic acid moiety with a substituted phenyl group. The phenyl ring is further substituted with a dimethylamino methyl group and a methoxy group, contributing to its complex chemical properties.

The synthesis of 2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid involves a series of carefully designed reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These methods are particularly relevant in the context of drug discovery, where precise control over molecular structure is crucial.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, investigations into its pharmacokinetic properties have revealed promising bioavailability profiles, suggesting its suitability for oral administration. Additionally, preclinical trials have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways such as COX-2.

The structural features of 2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid play a pivotal role in its biological activity. The dimethylamino group contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the methoxy group introduces electronic effects that modulate the compound's interaction with biological targets. These attributes make it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR).

In terms of applications, this compound has shown promise in the development of novel therapeutic agents targeting chronic inflammatory diseases. Its ability to modulate immune responses without significant adverse effects has positioned it as a candidate for further clinical evaluation. Moreover, ongoing research is exploring its potential in neurodegenerative disorders, where inflammation plays a critical role.

The CAS number 2228599-27-5 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval in scientific literature and regulatory filings. This ensures that researchers worldwide can reference and build upon existing studies with precision.

In conclusion, 2-{3-(dimethylamino)methyl-4-methoxyphenyl}propanoic acid represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic profiles and emerging therapeutic potentials, underscores its importance in contemporary chemical research.